molecular formula C21H20BrClFNO2S B13685894 3-(3-Bromo-5-fluorophenyl)-2-(4-chlorophenyl)-1-isopropyl-5-methyl-4-(methylsulfonyl)-1H-pyrrole

3-(3-Bromo-5-fluorophenyl)-2-(4-chlorophenyl)-1-isopropyl-5-methyl-4-(methylsulfonyl)-1H-pyrrole

Cat. No.: B13685894
M. Wt: 484.8 g/mol
InChI Key: HIWNWXMFKRLOMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a polysubstituted pyrrole derivative featuring a bromo-fluoro-phenyl group at position 3, a 4-chlorophenyl group at position 2, and a methylsulfonyl moiety at position 4. Additional substituents include an isopropyl group at position 1 and a methyl group at position 5. The methylsulfonyl group is a strong electron-withdrawing substituent, which may enhance metabolic stability and influence electronic distribution within the pyrrole core . The halogenated aryl groups (Br, F, Cl) are typical in medicinal chemistry for improving lipophilicity and target binding affinity.

Properties

Molecular Formula

C21H20BrClFNO2S

Molecular Weight

484.8 g/mol

IUPAC Name

3-(3-bromo-5-fluorophenyl)-2-(4-chlorophenyl)-5-methyl-4-methylsulfonyl-1-propan-2-ylpyrrole

InChI

InChI=1S/C21H20BrClFNO2S/c1-12(2)25-13(3)21(28(4,26)27)19(15-9-16(22)11-18(24)10-15)20(25)14-5-7-17(23)8-6-14/h5-12H,1-4H3

InChI Key

HIWNWXMFKRLOMU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(N1C(C)C)C2=CC=C(C=C2)Cl)C3=CC(=CC(=C3)Br)F)S(=O)(=O)C

Origin of Product

United States

Comparison with Similar Compounds

Target Compound vs. 4-(4-(3-(2-(4-Chlorophenyl)-1-isopropyl-5-methyl-4-(methylsulfonyl)-1H-pyrrol-3-yl)-5-fluorophenyl)piperazin-1-yl)aniline ()

Property Target Compound Compound
Molecular Formula C₂₁H₁₉BrClFNO₂S C₃₁H₃₄ClFN₄O₂S
Molar Mass (g/mol) 488.81 581.14
Key Substituents 3-Bromo-5-fluorophenyl, 4-chlorophenyl, methylsulfonyl Additional piperazine-aniline group
Structural Implications Compact, lipophilic core suitable for small-molecule targets Extended structure may enhance binding to larger pockets (e.g., kinases or GPCRs)
Potential Applications Fragment-based drug discovery, enzyme inhibitors Likely optimized for high-affinity receptor interactions

However, the target compound’s simpler structure may offer better bioavailability due to reduced steric hindrance.

Pyrazole Derivatives

Example Compounds :

  • 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde ()
  • 4-Bromo-2-(4'-chlorophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one ()
Property Target Pyrrole Pyrazole ()
Core Heterocycle Pyrrole (1 nitrogen) Pyrazole (2 adjacent nitrogens)
Halogenation Br, F, Cl on aryl groups Br, Cl on aryl groups
Functional Groups Methylsulfonyl, isopropyl Trifluoromethyl, carbaldehyde ()
Bioactivity Clues Methylsulfonyl may enhance stability Trifluoromethyl improves metabolic resistance

Pyrazoles’ dual nitrogen atoms enable stronger hydrogen bonding compared to pyrroles, which could explain their prevalence in agrochemicals () . The target compound’s methylsulfonyl group, however, offers a unique electronic profile for charge-based interactions.

Other Heterocyclic Compounds

Example Compounds :

  • 5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3-fluoro-4-methylbenzoyl)-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-1,5-dihydro-2H-pyrrol-2-one ()
  • 2-(4-Chlorophenyl)-3-(4-Methoxyphenyl)-3-(Methylsulfonyl)acrylonitrile ()
Property Target Pyrrole Pyrrol-2-one () Acrylonitrile ()
Core Structure Pyrrole Pyrrol-2-one Acrylonitrile backbone
Key Features Methylsulfonyl, halogens Imidazolylpropyl, multiple hydroxyl groups Methylsulfonyl, chlorophenyl
Crystal Packing Not reported Likely complex H-bonding (imidazole) Inverted dimers via C–H···O interactions
Applications Unreported, inferred stability Potential antifungal/antibacterial (imidazole) Photovoltaic materials (conjugated system)

’s acrylonitrile derivative demonstrates how methylsulfonyl groups contribute to planar molecular arrangements, which could aid crystallinity in the target compound . The absence of crystal data for the target compound highlights a research gap.

Research Findings and Gaps

  • Synthetic Challenges: No synthesis details are provided, but analogous compounds (e.g., ) likely employ cross-coupling or sulfonation steps.
  • Pharmacological Data : Urgently needed; comparable pyrazoles () show IR/NMR data for purity validation, suggesting similar analytical workflows could apply .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.